Cas no 116367-42-1 (4,6-bis(difluoromethoxy)-2-isocyanatopyrimidine)
116367-42-1 structure
Product Name:4,6-bis(difluoromethoxy)-2-isocyanatopyrimidine
CAS No:116367-42-1
MF:C7H3F4N3O3
MW:253.110635042191
CID:2614555
PubChem ID:71339070
Update Time:2025-04-21
4,6-bis(difluoromethoxy)-2-isocyanatopyrimidine Chemical and Physical Properties
Names and Identifiers
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- 4,6-bis(difluoromethoxy)-2-isocyanatopyrimidine
- DTXSID10766564
- DTXCID40717307
- UHIFJOSHLIXHKC-UHFFFAOYSA-N
- 116367-42-1
-
- Inchi: 1S/C7H3F4N3O3/c8-5(9)16-3-1-4(17-6(10)11)14-7(13-3)12-2-15/h1,5-6H
- InChI Key: UHIFJOSHLIXHKC-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(N=C(N=C=O)N=1)OC(F)F)F
Computed Properties
- Exact Mass: 253.01105361Da
- Monoisotopic Mass: 253.01105361Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 73.7Ų
4,6-bis(difluoromethoxy)-2-isocyanatopyrimidine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
116367-42-1 (4,6-bis(difluoromethoxy)-2-isocyanatopyrimidine) Related Products
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